Cas no 944068-29-5 (1-{2,5-diazabicyclo2.2.1heptan-2-yl}ethan-1-one)

• Product Name: 1-{2,5-diazabicyclo2.2.1heptan-2-yl}ethan-1-one
• CAS No: 944068-29-5
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• MDL: MFCD19226948
• CID: 5617301
• PubChem ID: 19708700
• Update Time: 2023-11-28

1-{2,5-diazabicyclo2.2.1heptan-2-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-2932361
• 944068-29-5
• AKOS006376944
• 1-{2,5-diazabicyclo[2.2.1]heptan-2-yl}ethan-1-one
• 1-(2,5-diazabicyclo[2.2.1]heptan-2-yl)ethanone
• SB22217
• SCHEMBL4408215
• SB22216
• Ethanone, 1-(2,5-diazabicyclo[2.2.1]hept-2-yl)-
• 1-{2,5-diazabicyclo2.2.1heptan-2-yl}ethan-1-one

• MDL： MFCD19226948
• Inchi： 1S/C7H12N2O/c1-5(10)9-4-6-2-7(9)3-8-6/h6-8H,2-4H2,1H3
• InChI Key： MKYKYZQDRKWIAT-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC2CC1CN2)C

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.134±0.06 g/cm3(Predicted)
• Boiling Point: 282.4±33.0 °C(Predicted)
• pka: 8.51±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines